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Compound of Interest

Compound Name: Knallquecksilber

Cat. No.: B1245868

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and professionals in drug development. The substances described herein are extremely
hazardous, and this guide is not an endorsement or instruction for their use or synthesis.
Handling of such materials should only be conducted by highly trained and qualified personnel
in appropriate laboratory settings with stringent safety protocols in place.

This guide provides a comparative overview of the experimental properties of Mercury(ll)
Fulminate (Hg(CNO)z, historically known as Knallquecksilber), a primary explosive, with more
common, modern alternatives. Due to its high toxicity, sensitivity, and instability, mercury
fulminate has been largely replaced in most applications by compounds such as lead azide,
lead styphnate, and diazodinitrophenol (DDNP).[1] This comparison focuses on key
performance and safety characteristics determined through standardized experimental
methods.

Data Presentation: Comparative Properties of Primary
Explosives

The following table summarizes key quantitative properties for mercury fulminate and its
alternatives. These values are derived from established literature and safety data. Sensitivity, a
critical parameter for primary explosives, is often measured by the energy required to initiate a
reaction; a lower value indicates higher sensitivity.
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Mercury(ll) . Lead Diazodinitroph
Property . Lead Azide
Fulminate Styphnate enol (DDNP)
Chemical
Hg(CNO)2 Pb(Ns)2 CsHN3OsPb CeH2N4Os
Formula
Molar Mass (
284.63 291.20 450.29 210.11
g/mol )
Density (g/cm?3) 4.42 4.71 ~3.08 ~0.95 (spherical)
) Not specified, but
Detonation
_ ~4,250 - 4,300 ~5,180 5,200 noted as
Velocity (m/s)
powerful.
Less sensitive -
Impact _ _ Less sensitive
o High (2.5 J) High (2.5-4J) than Hg(CNO)2
Sensitivity than Hg(CNO)2
or Pb(Ns)2
o Less sensitive Much less
Friction ] . .
o High High than Hg(CNO)2 sensitive than
Sensitivity
or Pb(Ns)2 Hg(CNO)2
Explosion
~160 ~350 265 - 280 ~180

Temperature (°C)

Sources:,[2],[3],[4],[5],.[1],[6L.[7].[8]

Experimental Protocols

The characterization of explosive materials relies on internationally recognized, standardized

tests to ensure data is reproducible and comparable. The primary sensitivities—to impact,

friction, and heat—are fundamental to assessing the safety and handling of these materials.

Impact Sensitivity: BAM Fallhammer Test

The BAM Fallhammer test is a standard method used to determine the sensitivity of a

substance to impact energy.[9][10] The sensitivity is expressed as the impact energy in Joules

(J) at which a sample initiates a reaction (e.g., flash, explosion, or sound).[11]
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Methodology:

« A small, specified amount of the substance (typically around 40 mm3) is placed between two
concentric steel cylinders on a steel anvil.

o Adrop weight (e.g., 1 kg, 5 kg, or 10 kq) is released from a specific, measurable height,
striking the upper steel cylinder.[10][12]

e The impact energy is calculated based on the mass of the weight and the drop height.

o Aseries of trials are conducted at various drop heights to determine the lowest energy at
which an explosion occurs in at least one out of six trials.[3]

e The result is reported as the limiting impact energy. A lower value signifies higher sensitivity
to impact.[9] For example, mercury fulminate detonates at an impact energy of 2.5 J.[3]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://kr.ec21.com/company/k/kobistq/upfile/BAMFallhammer.pdf
https://www.kelvn.in/bam-fallhammer-test
https://grokipedia.com/page/Mercury(II)_fulminate
https://www.fauske.com/resources/how-to-test-for-combustible-dust-and-explosive-solids-bam-fallhammer-drop-impact-test
https://grokipedia.com/page/Mercury(II)_fulminate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sample Preparation

Place Sample (40 mm3)

Testing Procedure

Position between
Steel Cylinders

Set Drop Weight Set Drop Height
(e.0., 2 kg) (e.g., 13 cm)

|

Release Weight [€&———

Obsevrvation & Analysis

Observe for Reaction
(Explosion, Flash, Sound)

l

Reaction?

Yes No

Record as 'Go' Record as 'No-Go'

Calculate Impact Energy (J)
(Mass x g x Height)

Click to download full resolution via product page

Workflow for the BAM Fallhammer impact sensitivity test.
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Friction Sensitivity: BAM Friction Test

This test determines the sensitivity of a material to frictional stimuli.[13] The apparatus subjects
a small sample to friction between a stationary porcelain peg and a moving porcelain plate.[14]

Methodology:

o A small amount of the explosive material is placed on a roughened porcelain plate.
e A porcelain peg is positioned on top of the sample.

o A weighted arm applies a calibrated load (force) to the peg.

» An electric motor moves the porcelain plate back and forth under the stationary peg for a
single stroke.[11][14]

e The test is repeated with varying loads to find the smallest load under which an explosion,
spark, or crackle occurs.[15]

e The result is often reported as the load in Newtons (N) or kilograms-force (kgf) that causes a
reaction. A lower value indicates higher friction sensitivity.
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Workflow for the BAM friction sensitivity test.
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Thermal Stability: Differential Scanning Calorimetry
(DSC)

DSC is a thermoanalytical technique used to determine a material's thermal stability.[16] It
measures the difference in heat flow required to increase the temperature of a sample and a
reference.[17] This method can precisely identify the onset temperature of decomposition.

Methodology:

A small, accurately weighed sample (typically 5-20 mg) is placed in a sealed sample pan
(e.g., aluminum or steel).[18]

e The sample pan and an empty reference pan are placed inside the DSC instrument.
e The instrument heats both pans at a controlled, constant rate (e.g., 5-20 °C/min).[17]

e The heat flow to each pan is continuously monitored. An exothermic reaction
(decomposition) is detected as a peak in the heat flow signal.

e The "onset temperature” is determined from the resulting thermogram, indicating the
temperature at which decomposition begins. This is a critical parameter for assessing
thermal stability.[19]
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Workflow for Thermal Stability Analysis using DSC.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1245868?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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